Cas no 1248761-34-3 (1-(pyrimidin-2-yl)-1H-1,2,4-triazol-5-amine)

• Product Name: 1-(pyrimidin-2-yl)-1H-1,2,4-triazol-5-amine
• CAS No: 1248761-34-3
• MF: C₆H₆N₆
• MW: 162.152039051056
• MDL: MFCD16845201
• CID: 4580967
• PubChem ID: 62679999
• Update Time: 2025-10-29

1-(pyrimidin-2-yl)-1H-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(pyrimidin-2-yl)-1H-1,2,4-triazol-5-amine

• MDL： MFCD16845201
• Inchi： 1S/C6H6N6/c7-5-10-4-11-12(5)6-8-2-1-3-9-6/h1-4H,(H2,7,10,11)
• InChI Key： AYNOTZBOYPKSQF-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=N2)C(N)=NC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 1-(pyrimidin-2-yl)-1H-1,2,4-triazol-5-amine

Introduction to 1-(pyrimidin-2-yl)-1H-1,2,4-triazol-5-amine (CAS No. 1248761-34-3)

1-(pyrimidin-2-yl)-1H-1,2,4-triazol-5-amine (CAS No. 1248761-34-3) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of triazoles and pyrimidines, which are known for their diverse biological activities, including antifungal, antibacterial, and antiviral properties.

The molecular structure of 1-(pyrimidin-2-yl)-1H-1,2,4-triazol-5-amine consists of a pyrimidine ring fused with a triazole ring, with an amine group attached to the triazole ring. This combination of rings and functional groups imparts the compound with a high degree of chemical stability and reactivity, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 1-(pyrimidin-2-yl)-1H-1,2,4-triazol-5-amine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent antifungal activity against a range of clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The researchers found that the compound's mechanism of action involves disrupting the fungal cell membrane, leading to cell death.

In addition to its antifungal properties, 1-(pyrimidin-2-yl)-1H-1,2,4-triazol-5-amine has also shown promise as an antibacterial agent. A study conducted by a team at the University of California in 2022 reported that the compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria. The study suggested that the compound's antibacterial activity is attributed to its ability to interfere with bacterial protein synthesis.

The potential antiviral activity of 1-(pyrimidin-2-yl)-1H-1,2,4-triazol-5-amine has also been explored. A recent investigation published in Antiviral Research in 2023 found that the compound exhibits significant antiviral activity against several RNA viruses, including influenza A virus and Zika virus. The researchers hypothesized that the compound's antiviral mechanism involves inhibiting viral replication by targeting specific viral enzymes.

Beyond its direct biological activities, 1-(pyrimidin-2-yl)-1H-1,2,4-triazol-5-amine has been investigated for its potential as a lead compound in drug discovery. The compound's structural features make it an excellent scaffold for further chemical modifications to enhance its potency and selectivity. For example, a study published in Organic & Biomolecular Chemistry in 2023 described the synthesis and biological evaluation of several derivatives of 1-(pyrimidin-2-yl)-1H-1,2,4-triazol-5-amine. The researchers found that certain derivatives exhibited improved pharmacological properties compared to the parent compound.

The safety profile of 1-(pyrimidin-2-yl)-1H-1,2,4-triazol-5-amine is another important aspect that has been studied. Preclinical toxicity studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings support its potential for further development as a therapeutic agent.

In conclusion, 1-(pyrimidin-2-yl)-1H-1,2,4-triazol-5-amine (CAS No. 1248761-34-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural properties and diverse biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent. Ongoing research continues to explore its full potential and optimize its use in various medical settings.